Cas no 1350988-92-9 (1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1350988-92-9
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• MDL: MFCD22587944
• CID: 4586462
• PubChem ID: 136027791
• Update Time: 2025-06-10

1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid
• 1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD22587944
• Inchi： 1S/C12H14N4O3/c1-3-4-9-8(11(18)19)6-13-16(9)12-14-7(2)5-10(17)15-12/h5-6H,3-4H2,1-2H3,(H,18,19)(H,14,15,17)
• InChI Key： PQRPRTVPEQKDJX-UHFFFAOYSA-N
• SMILES： N1(C2NC(=O)C=C(C)N=2)C(CCC)=C(C(O)=O)C=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3

1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid

Introduction to 1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid (CAS No. 1350988-92-9)

The compound 1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 1350988-92-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazole and pyrimidine classes, which are well-documented for their diverse biological activities and therapeutic potential. The structural framework of this molecule integrates key pharmacophoric elements that make it a promising candidate for further research and development in medicinal chemistry.

At the core of its molecular structure lies a pyrimidine ring system, which is a cornerstone in the design of bioactive molecules. Specifically, the presence of a 4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl moiety contributes to its unique chemical properties. This moiety is known to exhibit inhibitory effects on various enzymatic pathways, making it a valuable scaffold for drug discovery. The 5-propyl substituent further enhances the compound's complexity, potentially influencing its solubility, bioavailability, and interaction with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies utilizing molecular docking techniques have shown that 1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid interacts favorably with several proteins implicated in inflammatory and metabolic disorders. These interactions suggest potential therapeutic applications in conditions such as diabetes, obesity, and autoimmune diseases.

The compound's pyrazole core is another critical feature that warrants attention. Pyrazoles are known for their ability to modulate various biological processes, including enzyme inhibition and receptor binding. In particular, derivatives of pyrazole have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The integration of this scaffold with the pyrimidine ring in 1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid creates a synergistic effect that may enhance its pharmacological profile.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. Researchers have explored its utility in generating novel analogs with improved pharmacokinetic properties. For instance, modifications to the propyl side chain or the methyl group on the pyrimidine ring could lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

In vitro studies have begun to unravel the mechanistic aspects of 1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-5-propyl-1H-pyrazole-4-carboxylic acid's interactions with biological systems. Initial findings indicate that it may exert its effects through multiple pathways, including modulation of signal transduction cascades and inhibition of key enzymes involved in metabolic regulation. These findings are particularly intriguing given the rising prevalence of metabolic disorders worldwide.

The synthesis of this compound presents an interesting challenge due to its complex heterocyclic structure. However, modern synthetic methodologies have made significant strides in facilitating such reactions. Techniques such as multi-component reactions and catalytic transformations have enabled more efficient and scalable production processes. These advancements not only reduce costs but also allow for rapid exploration of structural analogs.

Future research directions for 1-(4-methyl-6-oxyo 1 6 dihydrop yrimidin 2 yl) 5 propyl 1H pyrazole 4 carbox ylic acid include preclinical studies to evaluate its safety and efficacy in animal models. Additionally, exploring its potential as a lead compound for drug development could open new avenues in therapeutic intervention. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design will be instrumental in realizing these goals.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic molecules with therapeutic potential. As our understanding of disease mechanisms advances, so does our ability to design molecules that can modulate these processes effectively. 1-(4-methyl 6 oxo 1 6 dihydrop yrimidin 2 yl) 5 propyl 1H pyrazole 4 carbox ylic acid stands as a testament to the power of medicinal chemistry in addressing complex biomedical challenges.